Cas no 1346539-11-4 (6-ethynyl-3-pyridinol)

• Product Name: 6-ethynyl-3-pyridinol
• CAS No: 1346539-11-4
• MF: C₇H₅NO
• MW: 119.120701551437
• CID: 1235973
• PubChem ID: 74892624
• Update Time: 2025-10-29

6-ethynyl-3-pyridinol Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-3-pyridinol
• EN300-5220603
• SCHEMBL7921009
• 6-ethynylpyridin-3-ol
• MFCD18205190
• 1346539-11-4

• Inchi： 1S/C7H5NO/c1-2-6-3-4-7(9)5-8-6/h1,3-5,9H
• InChI Key： UULWQTTWXJAZBO-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C#C)C=C1

Computed Properties

• Exact Mass: 119.037113783g/mol
• Monoisotopic Mass: 119.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-ethynyl-3-pyridinol

Introduction to 6-ethynyl-3-pyridinol (CAS No. 1346539-11-4)

6-ethynyl-3-pyridinol, identified by the Chemical Abstracts Service Number (CAS No.) 1346539-11-4, is a heterocyclic compound featuring a pyridine core substituted with an ethynyl group at the 6-position and a hydroxyl group at the 3-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of significant interest in contemporary chemical and pharmaceutical research. The compound’s molecular structure, characterized by its aromaticity and functional groups, positions it as a versatile intermediate in the synthesis of various bioactive molecules.

The ethynyl moiety in 6-ethynyl-3-pyridinol introduces a high reactivity due to the triple bond’s electrophilic nature, enabling diverse functionalization strategies such as Suzuki-Miyaura cross-coupling reactions. This reactivity has been exploited in the development of novel drug candidates, where the ethynyl group serves as a handle for further derivatization, enhancing binding affinity to biological targets. Additionally, the hydroxyl group at the 3-position contributes to hydrogen bonding capabilities, influencing solubility and interactions with biological systems.

Recent advancements in medicinal chemistry have highlighted the potential of 6-ethynyl-3-pyridinol as a scaffold for addressing neurological disorders. Studies indicate that pyridine derivatives exhibit promising activities against enzymes and receptors implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. The combination of the ethynyl and hydroxyl groups in 6-ethynyl-3-pyridinol allows for fine-tuning of pharmacokinetic properties, including blood-brain barrier penetration, which is crucial for therapeutic efficacy in central nervous system (CNS) disorders.

In vitro investigations have demonstrated that 6-ethynyl-3-pyridinol exhibits inhibitory effects on specific kinases and proteases associated with inflammation and oxidative stress. These mechanisms are relevant to chronic inflammatory diseases, where modulation of enzymatic activity can lead to disease amelioration. The compound’s ability to interact with multiple targets underscores its potential as a multitarget-directed drug (MTDD), a strategy gaining traction in modern drug discovery due to its ability to address complex pathophysiological pathways simultaneously.

The synthesis of 6-ethynyl-3-pyridinol involves multi-step organic transformations, starting from commercially available pyridine precursors. Key synthetic steps include halogenation followed by Sonogashira coupling to introduce the ethynyl group, followed by selective hydroxylation to yield the final product. Optimization of reaction conditions is critical to achieving high yields and purity, particularly when scaling up for pharmaceutical applications. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

Pharmacokinetic studies of 6-ethynyl-3-pyridinol have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The compound demonstrates reasonable oral bioavailability and moderate tissue distribution, suggesting its suitability for systemic therapy. Metabolic stability assessments indicate that 6-ethynyl-3-pyridinol undergoes biotransformation primarily via Phase II pathways, such as glucuronidation and sulfation, which typically enhance excretion rates and reduce toxicity.

The therapeutic potential of 6-ethynyl-3-pyridinol extends beyond neurological applications. Preliminary data suggest its efficacy in modulating immune responses, making it a candidate for immunomodulatory therapies. The compound’s interaction with immune cell signaling pathways has been explored in cell-based assays, revealing anti-inflammatory effects without significant immunosuppression. Such properties are particularly relevant in autoimmune diseases and chronic infections where balanced immune regulation is essential.

Computational modeling has played a pivotal role in understanding the binding interactions of 6-ethynyl-3-pyridinol with biological targets. Molecular docking studies have identified key residues on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in mood disorders and pain management, respectively. These insights have guided structural modifications aimed at improving potency and selectivity for therapeutic applications.

The regulatory landscape for novel compounds like 6-ethynyl-3-pyridinol requires rigorous evaluation through preclinical toxicology studies before human trials can commence. Safety assessments focus on acute toxicity, repeated dose toxicity, genotoxicity, and organ-specific effects to ensure patient safety during clinical development. Collaborative efforts between synthetic chemists and pharmacologists are essential to bridge gaps between laboratory findings and clinical relevance.

Future directions for research on 6-ethynyl-3-pyridinol include exploring its role in precision medicine applications. By integrating genetic biomarkers with pharmacological responses, clinicians may be able to predict individual patient outcomes more accurately. Additionally, nanotechnology-based delivery systems could enhance the bioavailability of 6-ethynyl-3-pyridinol, enabling targeted therapies with reduced side effects.

In conclusion,6-ethynyl-3-pyridinol (CAS No. 1346539-11-4) represents a promising candidate for therapeutic development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications across multiple disease domains while refining synthetic methodologies for scalability and sustainability. As our understanding of molecular interactions advances,6-ethynyl-3-pyridinol is poised to contribute significantly to next-generation pharmaceutical solutions.